trans Resveratrol-3,4',5-trisulfate Trisodium Salt
Catalog No.
S14409611
CAS No.
M.F
C14H9Na3O12S3
M. Wt
534.4 g/mol
Availability
In Stock
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Product Name
trans Resveratrol-3,4',5-trisulfate Trisodium Salt
IUPAC Name
trisodium;[4-[(E)-2-(3,5-disulfonatooxyphenyl)ethenyl]phenyl] sulfate
Molecular Formula
C14H9Na3O12S3
Molecular Weight
534.4 g/mol
InChI
InChI=1S/C14H12O12S3.3Na/c15-27(16,17)24-12-5-3-10(4-6-12)1-2-11-7-13(25-28(18,19)20)9-14(8-11)26-29(21,22)23;;;/h1-9H,(H,15,16,17)(H,18,19,20)(H,21,22,23);;;/q;3*+1/p-3/b2-1+;;;
InChI Key
FHTZEDSDNIFGEW-YOTINIEPSA-K
Canonical SMILES
C1=CC(=CC=C1C=CC2=CC(=CC(=C2)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]
Isomeric SMILES
C1=CC(=CC=C1/C=C/C2=CC(=CC(=C2)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]
Hydrogen Bond Acceptor Count
12
Exact Mass
533.89492208 g/mol
Monoisotopic Mass
533.89492208 g/mol
Heavy Atom Count
32
Dates
Last modified: 08-10-2024
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